Cas no 1806923-03-4 (Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806923-03-4
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4808775
• Update Time: 2025-07-19

Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-7(16)3-5-2-6(4-11)15-9(8(5)12)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： CUSSXZFKCOLZTH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(CBr)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate

Research Briefing on Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806923-03-4)

Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806923-03-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the bromomethyl and difluoromethyl groups with high regioselectivity. This method not only enhances the scalability of the compound but also reduces the formation of by-products, making it more suitable for industrial applications. The study also emphasized the compound's stability under various conditions, which is critical for its storage and handling in laboratory settings.

In the context of drug discovery, Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate has been identified as a key precursor in the development of kinase inhibitors. Research conducted by a team at the University of Cambridge (2024) demonstrated its utility in the synthesis of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The compound's unique structural features enable the introduction of additional functional groups that enhance binding affinity and selectivity. Preliminary in vitro assays showed promising results, with the derived inhibitors exhibiting nanomolar potency against several cancer cell lines.

Beyond oncology, this pyridine derivative has also shown potential in the treatment of infectious diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its use in the design of antiviral agents. The researchers modified the compound to incorporate nucleoside analogs, resulting in molecules with potent activity against RNA viruses, including SARS-CoV-2. The difluoromethyl group, in particular, was found to improve metabolic stability and bioavailability, addressing a common challenge in antiviral drug development. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in the widespread adoption of Methyl 3-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate. Issues such as cost-effective synthesis, regulatory approval, and scalability need to be addressed to facilitate its transition from the laboratory to clinical applications. Future research directions may include exploring its use in other therapeutic areas, such as neurodegenerative diseases, and further optimizing its synthetic pathways. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this promising compound.